Cas no 89709-87-5 (Pentanoic acid, 2-methoxy-5-oxo-, ethyl ester)

• Product Name: Pentanoic acid, 2-methoxy-5-oxo-, ethyl ester
• CAS No: 89709-87-5
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 591813
• PubChem ID: 13283928
• Update Time: 2025-04-19

Pentanoic acid, 2-methoxy-5-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-methoxy-5-oxo-, ethyl ester
• ethyl 2-methoxy-5-oxopentanoate
• 89709-87-5
• DTXSID20534655

• Inchi： 1S/C8H14O4/c1-3-12-8(10)7(11-2)5-4-6-9/h6-7H,3-5H2,1-2H3
• InChI Key： FPBQXBPFBKESKR-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)OCC)CCC=O

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.6Ų